Cas no 1083326-75-3 (N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide)

N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide is a boronic ester derivative featuring a pyridine core functionalized with a methoxy group and a methanesulfonamide moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. Its well-defined reactivity profile makes it valuable in pharmaceutical and agrochemical research for constructing heterocyclic frameworks. The methanesulfonamide substituent further contributes to its utility in medicinal chemistry by influencing binding interactions. This reagent is characterized by high purity and consistent performance in demanding synthetic applications.
N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide structure
1083326-75-3 structure
Product Name:N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
CAS No:1083326-75-3
MF:C13H21BN2O5S
MW:328.192242383957
MDL:MFCD12964555
CID:1032204
PubChem ID:59564698
Update Time:2025-06-06

N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-Methanesulfonamide
    • N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
    • N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfomide
    • N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]Methanesulfonamide
    • N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methanesulfonamide
    • 6-Methoxy-5-(methylsulfonamido)pyridine-3-boronic acid pinacol ester
    • NLKPUGUGRJNIMU-UHFFFAOYSA-N
    • AK123045
    • AB0047145
    • AX8247
    • AX8247223
    • ST24048306
    • 6-Methoxy-5-(methy
    • CS-0061094
    • N-[2-(Methyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]methanesulfonamide
    • DTXSID50732405
    • SCHEMBL109782
    • (6-METHOXY-5-(METHYLSULFONAMIDO)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
    • 1083326-75-3
    • MFCD12964555
    • FT-0762073
    • A1-11113
    • C13H21BN2O5S
    • AKOS016012119
    • N-[2-(methoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridyl]methanesulfonamide
    • N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-yl) methanesulfonamide
    • PS-13076
    • DA-47966
    • MDL： MFCD12964555
    • Inchi： 1S/C13H21BN2O5S/c1-12(2)13(3,4)21-14(20-12)9-7-10(16-22(6,17)18)11(19-5)15-8-9/h7-8,16H,1-6H3
    • InChI Key： NLKPUGUGRJNIMU-UHFFFAOYSA-N
    • SMILES： S(C)(NC1=C(N=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC)(=O)=O

Computed Properties

  • Exact Mass: 328.12600
  • Monoisotopic Mass: 328.1264231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.1

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 95.13000
  • LogP: 1.91470

N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide Security Information

N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10231-1 G
N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
 1083326-75-3 95%
1g
 ¥ 6,718.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10225-250 MG
N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
 1083326-75-3 95%
250MG
 ¥ 2,494.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10225-500 MG
N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
 1083326-75-3 95%
500MG
 ¥ 3,326.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10225-1 G
N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
 1083326-75-3 95%
1g
 ¥ 4,158.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10225-5 G
N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
 1083326-75-3 95%
5g
 ¥ 12,480.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10225-10 G
N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
 1083326-75-3 95%
10g
 ¥ 20,803.00 2021-05-07
Chemenu
CM135507-100mg
N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
 1083326-75-3 95 %
100mg
 $117 2021-08-05
Chemenu
CM135507-250mg
N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
 1083326-75-3 95 %
250mg
 $174 2021-08-05
Chemenu
CM135507-1g
N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
 1083326-75-3 95 %
1g
 $434 2021-08-05
Ambeed
A106539-100mg
N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide
 1083326-75-3 95%
100mg
 $75.0 2025-02-28

N-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanesulfonamide Related Literature

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